trans-2-(3-Methoxyphenyl)cyclopropanecarboxylic Acid

• IUPAC Name: (1R,2R)-2-(3-methoxyphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H12O3/c1-14-8-4-2-3-7(5-8)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)/t9-,10+/m0/s1
• InChI Key: SEQTZPLHSZFWIY-VHSXEESVSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CC2C(=O)O
• Isomeric SMILES: COC1=CC=CC(=C1)[C@@H]2C[C@H]2C(=O)O
• Molecular Formula: C11H12O3
• DSSTOX Substance ID: DTXSID801192250
• Molecular Weight: 192.21 g/mol
• CAS RN: 34919-31-8

Description

Trans-2-(3-Methoxyphenyl)cyclopropanecarboxylic Acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Properties and Substituent Effects : Studies on substituted cyclopropanecarboxylic acids, including those with methoxyphenyl groups, focus on understanding their chemical properties such as ionization constants and substituent effects. For example, Kusuyama (1979) investigated the pKa values and electronic effects of various cis-2-substituted 1-cyclopropanecarboxylic acids, including methoxy derivatives, which provide insights into their acidity and reactivity (Kusuyama, 1979).

• Pharmacological Research : Compounds structurally similar to trans-2-(3-Methoxyphenyl)cyclopropanecarboxylic Acid have been explored for pharmacological properties. Allan et al. (1980) synthesized aminomethyl cyclopropanecarboxylic acid analogues, highlighting their activity in the central nervous system and potential as GABA analogues (Allan et al., 1980).

• Environmental Monitoring : Some studies have focused on detecting environmental contaminants structurally related to this compound. For instance, Arrebola et al. (1999) developed methods for detecting pyrethroid metabolites in human urine, including compounds with cyclopropane carboxylic acid groups, emphasizing the importance of monitoring environmental pollutants (Arrebola et al., 1999).

• Synthesis and Reactivity Studies : Research has been conducted on the synthesis and reactivity of various cyclopropanecarboxylic acids, including methoxyphenyl derivatives. This includes investigations into stereoselective synthesis, anodic oxidation, and photoreactions, providing valuable information for organic synthesis and chemical transformations. For example, Binns et al. (1968) studied the electrolysis of methyl hydrogen cis-cyclopropane-1,2-dicarboxylate, which shares structural similarities with this compound (Binns et al., 1968).

• Chemopreventive Potential : The chemopreventive properties of compounds structurally related to this compound have been explored. Curini et al. (2006) discussed the pharmacological properties of 3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, a compound with potential cancer chemopreventive applications (Curini et al., 2006).